Cas no 73727-37-4 (1-bromo-3-methylbut-3-en-2-ol)

• Product Name: 1-bromo-3-methylbut-3-en-2-ol
• CAS No: 73727-37-4
• MF: C₅H₉BrO
• MW: 165.028361082077
• CID: 2800649
• PubChem ID: 13287040
• Update Time: 2025-07-29

1-bromo-3-methylbut-3-en-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-methylbut-3-en-2-ol
• 73727-37-4
• EN300-1914573
• DTXSID60534811

• Inchi： 1S/C5H9BrO/c1-4(2)5(7)3-6/h5,7H,1,3H2,2H3
• InChI Key： XQQCLFGNUSYCFT-UHFFFAOYSA-N
• SMILES： BrCC(C(=C)C)O

Computed Properties

• Exact Mass: 163.98368g/mol
• Monoisotopic Mass: 163.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 70.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Bromohydrins